3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide

• Molecular Formula: C24H16ClN3O4S
• Molecular Weight: 477.9 g/mol
• IUPAC Name: 3-chloro-N-[[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]methyl]-7-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C24H16ClN3O4S/c1-13-5-10-17-19(11-13)32-24(27-17)15-8-6-14(7-9-15)12-26-23(29)22-20(25)16-3-2-4-18(28(30)31)21(16)33-22/h2-11H,12H2,1H3,(H,26,29)
• InChI Key: LIOXCHBRJMLFAZ-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C5=C(S4)C(=CC=C5)[N+](=O)[O-])Cl

Description

3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide is a chemical compound that has been synthesized for its potential scientific research applications. This compound is a member of the benzothiophene family, which has been of interest to researchers due to their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide involves its ability to selectively bind to estrogen receptors. This binding can modulate the activity of estrogen receptors, leading to changes in gene expression and cellular signaling pathways. This can result in a variety of biological effects, including the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide are still being studied. However, some studies have shown that this compound can inhibit the growth of breast cancer cells and induce apoptosis (programmed cell death). It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide in lab experiments is its ability to selectively bind to estrogen receptors. This makes it useful in studying the role of estrogen receptors in various biological processes. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and concentration of this compound for use in lab experiments.
List of

Future Directions

1. Further studies are needed to determine the full range of biological effects of 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide.
2. Studies are needed to determine the optimal dosage and concentration of this compound for use in lab experiments.
3. Further studies are needed to determine the potential toxicity of this compound.
4. Studies are needed to determine the potential use of this compound in the treatment of various diseases, including breast cancer and neurodegenerative diseases.
5. Studies are needed to determine the potential use of this compound as a diagnostic tool for estrogen receptor-positive cancers.
Conclusion
In conclusion, 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide is a chemical compound that has potential scientific research applications due to its ability to act as a selective estrogen receptor modulator. Its mechanism of action involves its ability to selectively bind to estrogen receptors, leading to changes in gene expression and cellular signaling pathways. Further studies are needed to determine the full range of biological effects of this compound and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis method for 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide involves several steps. The starting materials for this synthesis are 2-chloro-7-nitrobenzo[b]thiophene and 4-(6-methyl-1,3-benzoxazol-2-yl)benzaldehyde. The first step involves the reaction of 2-chloro-7-nitrobenzo[b]thiophene with 4-(6-methyl-1,3-benzoxazol-2-yl)benzaldehyde in the presence of a base to form an intermediate compound. This intermediate compound is then reacted with 3-chloropivaloyl chloride to form the final product, 3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide.

Scientific Research Applications

3-chloro-N-[4-(6-methyl-1,3-benzoxazol-2-yl)benzyl]-7-nitro-1-benzothiophene-2-carboxamide has potential scientific research applications due to its ability to act as a selective estrogen receptor modulator (SERM). SERMs are compounds that can selectively bind to estrogen receptors and modulate their activity. This makes them useful in the treatment of various diseases, including breast cancer, osteoporosis, and cardiovascular disease.